Cas no 81613-61-8 (2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]-)

2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]- is a specialized organic compound featuring a propargyl alcohol backbone substituted with a 3,5-bis(trifluoromethyl)phenyl group. This structure confers unique reactivity, particularly in click chemistry and cross-coupling reactions, due to the presence of the terminal alkyne and hydroxyl functionalities. The trifluoromethyl groups enhance its lipophilicity and electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis. Its stability under various conditions and compatibility with transition metal catalysts further broaden its utility in constructing complex molecular architectures. The compound is particularly suited for applications requiring precise functional group manipulation and fluorinated intermediates.
2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]- structure
81613-61-8 structure
Product Name:2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]-
CAS No:81613-61-8
MF:C11H6F6O
MW:268.155164241791
MDL:MFCD00052418
CID:720280
PubChem ID:2736179
Update Time:2025-05-28

2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]-
    • 3-[3,5-Bis(trifluoromethyl)phenyl]-prop-2-yn-1-ol
    • 3-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]PROP-2-YN-1-OL
    • PC9022
    • 3-[3,5-bis(trifluoromethyl)phenyl]-2-propyn-1-ol
    • 3,5-bis(trifluoro-methyl) phenyl propargyl alcohol
    • 3,5-bis(trifluoromethyl)phenylpropargyl alcohol
    • 1-(3,5-bistrifluoromethylphenyl)-prop-1-yn-3-ol
    • A840171
    • AKOS004117829
    • CS-0359482
    • TS-00875
    • 81613-61-8
    • 3-(3,5-bis-trifluoromethylphenyl)prop-2-yn-1-ol
    • 1-(3,5-bis(trifluoromethyl)phenyl)-3-hydroxy-1-propyne
    • MFCD00052418
    • SCHEMBL80806
    • 3-[3,5-bis(trifluoromethyl)phenyl]-2-propyne-1-ol
    • DTXSID80371184
    • 3-(3,5-Bis(trifluoromethyl)phenyl)prop-2-yn-1-ol
    • FT-0614826
    • MDL： MFCD00052418
    • Inchi： 1S/C11H6F6O/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h4-6,18H,3H2
    • InChI Key： UWJBHKXJMSHKKD-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C#CCO)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

  • Exact Mass: 268.03200
  • Monoisotopic Mass: 268.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.45
  • Melting Point: 58 °C
  • Boiling Point: 84 °C
  • Flash Point: 99.4°C
  • Refractive Index: 1.457
  • PSA: 20.23000
  • LogP: 3.06800
  • Solubility: Not determined

2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]- Security Information

2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]- Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Propyn-1-ol,3-[3,5-bis(trifluoromethyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019108917-5g
3-(3,5-Bis(trifluoromethyl)phenyl)prop-2-yn-1-ol
 81613-61-8 95%
5g
 $400.00 2023-09-01
Fluorochem
008211-1g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol
 81613-61-8 95
1g
 ￡165.00 2022-03-01
Apollo Scientific
PC9022-250mg
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol
 81613-61-8 97%
250mg
 £96.00 2025-02-22
Apollo Scientific
PC9022-1g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol
 81613-61-8 97%
1g
 £200.00 2025-02-22
Apollo Scientific
PC9022-5g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol
 81613-61-8 97%
5g
 £640.00 2025-02-22
abcr
AB129986-1 g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol, 97%; .
 81613-61-8 97%
1 g
 €270.00 2023-07-20
abcr
AB129986-5 g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol, 97%; .
 81613-61-8 97%
5 g
 €723.00 2023-07-20
Oakwood
008211-250mg
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol
 81613-61-8
250mg
 $200.00 2024-07-19
Oakwood
008211-1g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol
 81613-61-8
1g
 $400.00 2024-07-19
abcr
AB129986-1g
3-[3,5-Bis(trifluoromethyl)phenyl]prop-2-yn-1-ol, 97%; .
 81613-61-8 97%
1g
 €270.00 2025-04-16

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